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Compound of Interest

Compound Name: Ethyl 7-aminoheptanoate

Cat. No.: B073999 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the use of Ethyl 7-aminoheptanoate, including detailed personal

protective equipment (PPE) recommendations, operational protocols, and disposal plans.

Chemical Identifier:

Name: Ethyl 7-aminoheptanoate

Synonyms: 7-Amino-heptanoic acid ethyl ester

CAS Number: 29840-65-1

Hazard Summary: Based on available Safety Data Sheets (SDS), Ethyl 7-aminoheptanoate is

classified with the following hazards:

Skin Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: May

cause respiratory irritation.[1]
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A comprehensive PPE strategy is critical to mitigate the risks of skin and eye irritation, and

respiratory exposure. The following table summarizes the recommended PPE for handling

Ethyl 7-aminoheptanoate.
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Protection Type Recommended Equipment
Specification and Use

Considerations

Hand Protection Chemical-resistant gloves

Primary Recommendation:

Butyl rubber gloves are

advised due to their general

high resistance to esters.

Secondary Option (for splash

protection only): Nitrile rubber

gloves may be used for

incidental contact, but they

generally show poor resistance

to esters and amines and

should be replaced

immediately upon

contamination. Always inspect

gloves for integrity before use.

Eye and Face Protection
Safety goggles with side

shields or a face shield

Tightly fitting safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards should

be worn.[2] A face shield

should be used in conjunction

with goggles when there is a

significant risk of splashing.

Skin and Body Protection
Chemical-resistant lab coat or

apron

A standard cotton or

polyester/cotton blend lab coat

should be worn to protect

against minor splashes. For

larger quantities or operations

with a higher risk of splashes,

a chemical-resistant apron

made of materials like rubber

or PVC should be worn over

the lab coat.

Respiratory Protection Use in a well-ventilated area;

respirator if necessary

Work should be conducted in a

chemical fume hood to
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minimize inhalation of vapors.

[1][2] If a fume hood is not

available or if aerosol

generation is possible, a

NIOSH-approved air-purifying

respirator with an organic

vapor (OV) cartridge is

recommended.

Glove Selection Rationale:

While specific breakthrough time and degradation data for Ethyl 7-aminoheptanoate are not

readily available, general chemical resistance guides indicate that nitrile gloves have poor

resistance to both esters and amines, the functional groups present in this compound. Butyl

rubber gloves, however, are generally recommended for handling esters. Given the skin

irritation hazard, selecting a glove material with high resistance is crucial. For any chosen

glove, it is imperative to consult the manufacturer's specific chemical resistance data.

Operational Plan: Safe Handling and Storage
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

Experimental Workflow for Handling Ethyl 7-aminoheptanoate:
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Caption: Workflow for the safe handling of Ethyl 7-aminoheptanoate.

Step-by-Step Handling Procedures:

Preparation:

Ensure a chemical fume hood is operational and available.

Gather all necessary PPE as outlined in the table above and inspect for any damage.

Have spill cleanup materials (e.g., absorbent pads, sand) readily accessible.
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Ensure an eyewash station and safety shower are unobstructed and within a 10-second

travel distance.

Handling:

Conduct all manipulations of Ethyl 7-aminoheptanoate inside a certified chemical fume

hood to control vapor exposure.[1]

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep containers of Ethyl 7-aminoheptanoate tightly closed when not in use.[1]

Storage:

Store Ethyl 7-aminoheptanoate in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.

Ensure the container is tightly sealed and clearly labeled.[1]

First Aid:

In case of skin contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes and remove contaminated clothing.[1]

In case of eye contact: Immediately flush the eyes with copious amounts of water for at

least 15 minutes, lifting the upper and lower eyelids occasionally.[1] Seek medical

attention if irritation persists.[1]

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide

oxygen.[1]

In case of ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek

immediate medical attention.

Disposal Plan: Waste Management
Proper segregation and disposal of chemical waste are critical for laboratory safety and

environmental compliance.
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Waste Disposal Logical Flow:
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Caption: Logical flow for the disposal of Ethyl 7-aminoheptanoate waste.

Step-by-Step Disposal Procedures:

Waste Segregation:

Ethyl 7-aminoheptanoate is a non-halogenated organic compound.

Liquid Waste: All unused or waste solutions of Ethyl 7-aminoheptanoate must be

collected in a designated, properly labeled hazardous waste container for non-

halogenated organic liquids.

Solid Waste: Any materials contaminated with Ethyl 7-aminoheptanoate, such as gloves,

absorbent pads, and pipette tips, should be collected in a separate, clearly labeled
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container for solid chemical waste.

Waste Container Management:

Use chemically compatible containers with secure, tight-fitting lids.

Label the waste container with "Hazardous Waste," the full chemical name ("Ethyl 7-
aminoheptanoate"), and any other components in the waste stream.

Keep the waste container closed at all times, except when adding waste.

Storage and Pickup:

Store the labeled waste containers in a designated satellite accumulation area, away from

incompatible materials.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department. Do not dispose of Ethyl 7-aminoheptanoate down

the drain or in the regular trash.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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